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Abstract

9-Fluorenol (also known as 9-hydroxyfluorene) is an alcohol derivative of fluorene that has
been identified as a biologically active molecule with inhibitory effects on the dopamine
transporter (DAT). As a metabolite of the wake-promoting agent flmodafinil, 9-Fluorenol itself
demonstrates eugeroic (wakefulness-promoting) properties. Its primary mechanism of action is
the blockade of the dopamine transporter, which leads to an increase in the extracellular
concentration of dopamine in the synaptic cleft. This activity suggests its potential for
investigation in conditions associated with dopaminergic dysfunction. With a high lipophilicity
(LogP 2.4), 9-Fluorenol is predicted to readily cross the blood-brain barrier. This guide provides
a comprehensive overview of the current knowledge on 9-Fluorenol as a dopamine reuptake
inhibitor, including its quantitative data, detailed experimental protocols for its characterization,
and visualizations of relevant biological pathways and experimental workflows.

Quantitative Data

The inhibitory activity of 9-Fluorenol on the dopamine transporter has been quantified and
compared with related compounds. The following table summarizes the available data. The
selectivity profile of 9-Fluorenol for the dopamine transporter over other monoamine
transporters, such as the serotonin transporter (SERT) and the norepinephrine transporter
(NET), has not been extensively characterized in publicly available literature.
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Compound Target Assay Type Value (IC50) Reference
Dopamine Dopamine
9-Fluorenol Transporter Reuptake 9 uM [1]
(DAT) Inhibition
Dopamine Dopamine
Modafinil Transporter Reuptake 3.70 uM [1]
(DAT) Inhibition

IC50 (Half maximal inhibitory concentration): A measure of the potency of a substance in
inhibiting a specific biological or biochemical function.

Signaling Pathway of Dopamine Reuptake Inhibition

Dopamine reuptake inhibitors like 9-Fluorenol exert their effects at the presynaptic terminal of
dopaminergic neurons. By binding to and blocking the dopamine transporter (DAT), they
prevent the reabsorption of dopamine from the synaptic cleft back into the presynaptic neuron.
This action leads to an accumulation of dopamine in the synapse, thereby enhancing and
prolonging the stimulation of postsynaptic dopamine receptors (D1, D2, etc.).
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Future SAR Investigation for 9-Fluorenol Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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